Cas no 2107676-42-4 (1-(1-amino-3-methylcyclobutyl)-3-fluoropropan-2-ol)

• Product Name: 1-(1-amino-3-methylcyclobutyl)-3-fluoropropan-2-ol
• CAS No: 2107676-42-4
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 6294359
• PubChem ID: 165736574
• Update Time: 2025-10-08

1-(1-amino-3-methylcyclobutyl)-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3-methylcyclobutyl)-3-fluoropropan-2-ol
• EN300-1650841
• 2107676-42-4

• Inchi： 1S/C8H16FNO/c1-6-2-8(10,3-6)4-7(11)5-9/h6-7,11H,2-5,10H2,1H3
• InChI Key： LUADACFEFVZWGP-UHFFFAOYSA-N
• SMILES： FCC(CC1(CC(C)C1)N)O

Computed Properties

• Exact Mass: 161.121592296g/mol
• Monoisotopic Mass: 161.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-3-methylcyclobutyl)-3-fluoropropan-2-ol

Comprehensive Overview of 1-(1-amino-3-methylcyclobutyl)-3-fluoropropan-2-ol (CAS No. 2107676-42-4)

The compound 1-(1-amino-3-methylcyclobutyl)-3-fluoropropan-2-ol, identified by its CAS No. 2107676-42-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a cyclobutyl ring and a fluorinated propanol moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, owing to its ability to modulate biological activity through its amino and fluorine functional groups.

In recent years, the demand for fluorinated compounds like 1-(1-amino-3-methylcyclobutyl)-3-fluoropropan-2-ol has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapies, where such molecules play a pivotal role. The inclusion of fluorine atoms in drug design is a hot topic, as evidenced by frequent searches for "fluorine in pharmaceuticals" and "fluorinated drug candidates" across academic and industry platforms.

The synthesis of CAS No. 2107676-42-4 involves sophisticated organic chemistry techniques, including ring formation and selective fluorination. These processes are often discussed in forums and publications focusing on green chemistry and sustainable synthesis, reflecting the industry's shift toward environmentally friendly practices. Researchers are also exploring its stereochemistry, as the spatial arrangement of its functional groups can significantly impact its biological activity and drug-receptor interactions.

Another area of interest is the compound's potential role in central nervous system (CNS) drug development. Given the increasing prevalence of neurological disorders, searches for "CNS-active compounds" and "blood-brain barrier penetration" have risen sharply. The amino and hydroxyl groups in 1-(1-amino-3-methylcyclobutyl)-3-fluoropropan-2-ol may facilitate interactions with neural targets, making it a subject of ongoing preclinical studies.

From a commercial perspective, CAS No. 2107676-42-4 is often listed in catalogs of high-value intermediates for custom synthesis and contract research organizations (CROs). Its scarcity and specialized applications contribute to its high market value, with inquiries often centering on "bulk suppliers" and "scalable synthesis routes." This underscores the need for efficient production methods to meet the demands of pharmaceutical innovators and biotech startups.

In summary, 1-(1-amino-3-methylcyclobutyl)-3-fluoropropan-2-ol (CAS No. 2107676-42-4) represents a cutting-edge example of modern medicinal chemistry. Its multifaceted applications, from drug discovery to material science, highlight its versatility. As research continues to uncover its full potential, this compound is poised to remain a focal point in scientific and industrial discussions, particularly in contexts like "structure-activity relationships" and "next-generation therapeutics."